1-(3,4-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-2-oxo-N-phenylpyridine-3-carboxamide
• InChI: InChI=1S/C19H14Cl2N2O2/c20-16-9-8-13(11-17(16)21)12-23-10-4-7-15(19(23)25)18(24)22-14-5-2-1-3-6-14/h1-11H,12H2,(H,22,24)
• InChI Key: DDGDPGIQIGEUBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H14Cl2N2O2
• Molecular Weight: 373.2 g/mol

Description

1-(3,4-Dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide (DCB-OPD) is a small molecule that has been studied for its potential applications in a variety of scientific fields. DCB-OPD is a member of the pyridinecarboxamide family of compounds and has been used in the synthesis of drugs, biological probes, and other organic compounds. DCB-OPD has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

Heterocyclic Synthesis

1-(3,4-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide is instrumental in the synthesis of various heterocyclic compounds. It has been used as a key intermediate in creating pyrazole, pyridine, and pyrimidine derivatives. These compounds are characterized by their unique elemental analyses and spectral data, indicating the compound's versatility in heterocyclic synthesis (Fadda et al., 2012).

Nucleophilic Reactions

This compound also plays a role in nucleophilic reactions. For instance, substituted 1-methyl(benzyl)pyridinium salts react with liquid ammonia/potassium permanganate to introduce the imino group at the carbon adjacent to the nitrogen, demonstrating the compound's reactivity and potential in creating new chemical structures (Buurman & Plas, 1986).

Antimicrobial Activity

Derivatives of this compound, specifically dihydropyridine derivatives, have been studied for their antimicrobial activities. This research highlights its potential application in developing new antimicrobial agents (Joshi, 2015).

Crystal Structure Analysis

Its use extends to crystal structure analysis as well. For example, N(2),N(6)-bis{2-[(Z)-2-hydroxybenzylideneamino]phenyl}pyridine-2,6-dicarboxamide, a derivative, has been synthesized and characterized, providing insights into intermolecular hydrogen bonding interactions, which are crucial for understanding molecular structures (Özdemir et al., 2012).

Chemical Synthesis and Modification

Furthermore, the compound is useful in chemical synthesis and modification processes. It's been used to create N-aryl-1,2-dihydro-2-oxo-3-pyridinecarboxamides and their derivatives, indicating its role in producing various chemically modified compounds (Cativiela et al., 1982).